D-erythro-Sphingosine-C20
D-erythro-Sphingosine-C20
Sphingosines are long-chain base precursors of cellular sphingolipids used directly in the synthesis of ceramide, which in combination with sialic acid forms ganglioside. Sphingosine can exist in four stereoisomers, however only D-erythro-sphingosine occurs naturally. Compared to other sphingolipids throughout the body, which are predominantly composed of C-18 sphingosine, only central nervous system (CNS) gangliosides contain significant amounts of D-erythro-sphingosine C-20. The concentration of D-erythro-sphingosine C-20 within mammalian brain gangliosides apparently increases with developmental maturation. Furthermore, the ratio of C-18 to C-20 sphingosine in the brain is thought to be related to some nervous system degeneration processes.
Brand Name:
Vulcanchem
CAS No.:
6918-49-6
VCID:
VC0150486
InChI:
InChI=1S/C20H41NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(23)19(21)18-22/h16-17,19-20,22-23H,2-15,18,21H2,1H3/b17-16+/t19-,20+/m0/s1
SMILES:
CCCCCCCCCCCCCCCC=CC(C(CO)N)O
Molecular Formula:
C20H41NO2
Molecular Weight:
327.5 g/mol
D-erythro-Sphingosine-C20
CAS No.: 6918-49-6
Reference Standards
VCID: VC0150486
Molecular Formula: C20H41NO2
Molecular Weight: 327.5 g/mol
| CAS No. | 6918-49-6 |
|---|---|
| Product Name | D-erythro-Sphingosine-C20 |
| Molecular Formula | C20H41NO2 |
| Molecular Weight | 327.5 g/mol |
| IUPAC Name | (E,2S,3R)-2-aminoicos-4-ene-1,3-diol |
| Standard InChI | InChI=1S/C20H41NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(23)19(21)18-22/h16-17,19-20,22-23H,2-15,18,21H2,1H3/b17-16+/t19-,20+/m0/s1 |
| Standard InChIKey | HTJSZHKGNMXZJN-YIVRLKKSSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCC/C=C/[C@H]([C@H](CO)N)O |
| SMILES | CCCCCCCCCCCCCCCC=CC(C(CO)N)O |
| Canonical SMILES | CCCCCCCCCCCCCCCC=CC(C(CO)N)O |
| Appearance | Unit:5 mgSolvent:nonePurity:98+%Physical solid |
| Description | Sphingosines are long-chain base precursors of cellular sphingolipids used directly in the synthesis of ceramide, which in combination with sialic acid forms ganglioside. Sphingosine can exist in four stereoisomers, however only D-erythro-sphingosine occurs naturally. Compared to other sphingolipids throughout the body, which are predominantly composed of C-18 sphingosine, only central nervous system (CNS) gangliosides contain significant amounts of D-erythro-sphingosine C-20. The concentration of D-erythro-sphingosine C-20 within mammalian brain gangliosides apparently increases with developmental maturation. Furthermore, the ratio of C-18 to C-20 sphingosine in the brain is thought to be related to some nervous system degeneration processes. |
| Synonyms | (E)-D-erythro-2-Amino-4-eicosene-1,3-diol; [R-[R*,S*-(E)]]-2-Amino-4-eicosene-1,3-diol; C20-Sphingosine; D-erythro-1,3-Dihydroxy-2-amino-trans-4-eicosene; Eicosaphingenine; Gangliosphingosine; (2S,3R,E)-2-Aminoicos-4-ene-1,3-diol |
| Reference | 1. A. Merrill, Jr. “De Novo Sphingolipid Biosynthesis: A Necessary, but Dangerous, Pathway” The Journal of Biological Chemistry, Vol. 277(29) pp.25843–25846, 20022. S. Sonnino and V. Chigorno “Ganglioside molecular species containing C18- and C20-sphingosine in mammalian nervous tissues and neuronal cellcultures” Biochimica et Biophysica Acta, Vol. 1469(2) pp. 63-77, 20003. D. Vaknin “Structure-Function Relations in Self-Assembled C18- and C20-Sphingosines Monolayers at Gas/Water Interfaces” Journal of the AmericanChemical Society, Vol. 125 pp. 1313-1318, 20034. V. Nava et al. “Sphingosine Enhances Apoptosis of Radiation-resistant Prostate Cancer Cells” Cancer Research, Vol. 60 pp. 4468-4474, 2000 |
| PubChem Compound | 9862210 |
| Last Modified | Nov 11 2021 |
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